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Compound of Interest

Compound Name: 2-Ethyl-5-methylpyridine

CAS No.: 18113-81-0

Cat. No.: B175595

Get Quote

CAS Number: 104-90-5 (Note: While the query specified 2-Ethyl-5-methylpyridine, the

predominantly used and well-documented CAS number for this compound is 104-90-5, often

referred to as 5-Ethyl-2-methylpyridine. Another CAS number, 18113-81-0, is listed for 2-Ethyl-
5-methylpyridine in some databases but has very limited associated experimental data. This

guide focuses on the compound with CAS number 104-90-5.)

This technical guide provides a comprehensive overview of 2-Ethyl-5-methylpyridine, a

significant heterocyclic aromatic organic compound. It is intended for researchers, scientists,

and professionals in drug development and other chemical industries who utilize this

compound as a key intermediate in various synthetic processes.

Chemical and Physical Properties
2-Ethyl-5-methylpyridine is a colorless to light yellow liquid characterized by a sharp,

penetrating odor.[1][2] It is a member of the methylpyridine class of organic compounds.[3][4]

The quantitative physical and chemical properties of this compound are summarized in the

tables below for easy reference and comparison.
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Table 1: Chemical Identifiers
Identifier Value

IUPAC Name 5-Ethyl-2-methylpyridine[1]

CAS Number 104-90-5[1]

Molecular Formula C₈H₁₁N[1]

Molecular Weight 121.18 g/mol [1]

SMILES CCC1=CN=C(C=C1)C[1]

InChI
InChI=1S/C8H11N/c1-3-8-5-4-7(2)9-6-8/h4-

6H,3H2,1-2H3[1]

InChIKey NTSLROIKFLNUIJ-UHFFFAOYSA-N[1]

Table 2: Physicochemical Properties
Property Value

Appearance Colorless to light yellow liquid[1][2]

Odor Sharp, penetrating aromatic odor[1][2]

Boiling Point 178 °C (at 760 mmHg)[2]

Melting Point -70.3 °C[5]

Density 0.919 g/mL at 25 °C[2]

Solubility in Water 1.2 g/100 mL[5]

Solubility in Organic Solvents Soluble in alcohol, ether, and benzene[1]

Vapor Density 4.2 (Air = 1)[1]

Vapor Pressure 1.43 mmHg at 25 °C[6]

Refractive Index 1.497 at 20 °C[2]

Flash Point 68 °C[6]

LogP 2.39[1]
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Synthesis and Industrial Production
The primary industrial synthesis of 5-Ethyl-2-methylpyridine involves the condensation reaction

of paraldehyde (a trimer of acetaldehyde) with ammonia.[5] This reaction is typically carried out

in the liquid phase at elevated temperatures and pressures.

Reaction Conditions

Acetaldehyde (or Paraldehyde)

Ammonia

5-Ethyl-2-methylpyridine+ H₂O

Elevated Temperature

High Pressure

5-Ethyl-2-methylpyridine

2,5-Pyridinedicarboxylic
Acid

Oxidation

Oxidizing Agent
(e.g., Nitric Acid)

Nicotinic Acid
(Vitamin B3)

Decarboxylation
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Sample Preparation

GC Analysis

Data Processing

Sample Collection
(e.g., Air Sample on Sorbent Tube)

Solvent Desorption

Gas Chromatography (GC)

Flame Ionization Detector (FID)

Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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